Cas no 1270332-65-4 (4-amino-4-(3-bromo-2-methylphenyl)butanoic acid)

• Product Name: 4-amino-4-(3-bromo-2-methylphenyl)butanoic acid
• CAS No: 1270332-65-4
• MF: C₁₁H₁₄BrNO₂
• MW: 272.138362407684
• CID: 6161233
• PubChem ID: 115006169
• Update Time: 2025-10-29

4-amino-4-(3-bromo-2-methylphenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-(3-bromo-2-methylphenyl)butanoic acid
• 1270332-65-4
• EN300-1913568

• Inchi： 1S/C11H14BrNO2/c1-7-8(3-2-4-9(7)12)10(13)5-6-11(14)15/h2-4,10H,5-6,13H2,1H3,(H,14,15)
• InChI Key： XUWRCVXHAHQFGG-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C)C(CCC(=O)O)N

Computed Properties

• Exact Mass: 271.02079g/mol
• Monoisotopic Mass: 271.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 63.3Ų

Additional information on 4-amino-4-(3-bromo-2-methylphenyl)butanoic acid

Introduction to 4-amino-4-(3-bromo-2-methylphenyl)butanoic acid (CAS No. 1270332-65-4)

4-amino-4-(3-bromo-2-methylphenyl)butanoic acid, identified by the CAS number 1270332-65-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to a class of molecules characterized by a unique structural framework, which includes both amino and carboxylic acid functional groups, coupled with a brominated aromatic ring system. The presence of these functional moieties makes it a versatile intermediate in the development of various bioactive molecules, particularly in the context of drug discovery and molecular biology applications.

The structural motif of 4-amino-4-(3-bromo-2-methylphenyl)butanoic acid consists of a butanoic acid backbone substituted at the α-position with an aromatic ring that is both brominated and methylated. This specific arrangement imparts distinct chemical properties, including reactivity patterns that are amenable to further functionalization. The amino group, for instance, serves as a nucleophilic center, enabling reactions such as coupling with carboxylic acid derivatives to form amides, which are prevalent in peptide mimetics and protein ligands. Meanwhile, the carboxylic acid group can participate in salt formation or undergo esterification, broadening its utility in synthetic chemistry.

In recent years, the pharmaceutical industry has shown increasing interest in compounds that incorporate halogenated aromatic rings, such as bromine atoms, due to their ability to enhance metabolic stability and binding affinity in drug candidates. The 3-bromo-2-methylphenyl moiety in 4-amino-4-(3-bromo-2-methylphenyl)butanoic acid aligns with this trend, making it a valuable building block for medicinal chemists. Specifically, this compound has been explored in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its potential utility in developing modulators of enzyme activity, where the aromatic ring system interacts with key residues in the active site of the target protein.

One notable area of research involving 4-amino-4-(3-bromo-2-methylphenyl)butanoic acid is its application in the design of kinase inhibitors. Kinases are a family of enzymes critical for cell signaling and are frequently implicated in diseases such as cancer. By leveraging the structural features of this compound, researchers have synthesized derivatives that exhibit inhibitory effects against specific kinases. The bromine atom on the aromatic ring has been shown to play a crucial role in anchoring the molecule into the enzyme's binding pocket, while the amino and carboxylic acid groups provide additional interactions through hydrogen bonding or ionic interactions.

Moreover, the compound's versatility extends to its use as a precursor in peptidomimetic chemistry. Peptidomimetics are designed to mimic the bioactivity of natural peptides but with improved pharmacokinetic properties. The incorporation of 4-amino-4-(3-bromo-2-methylphenyl)butanoic acid into peptide-like scaffolds allows for the introduction of non-natural amino acids that can enhance stability or alter binding characteristics. This approach has been particularly useful in creating protease inhibitors and receptor antagonists, where fine-tuning of the side chain architecture is essential for achieving high affinity and selectivity.

Recent advancements in computational chemistry have further enhanced the utility of 4-amino-4-(3-bromo-2-methylphenyl)butanoic acid as a scaffold for drug discovery. Molecular docking studies have identified promising derivatives by predicting interactions between this compound and biological targets at an atomic level. These virtual screening methods have accelerated the process of identifying lead compounds, reducing both time and cost associated with traditional high-throughput screening assays. The predictive power of these computational tools has been validated experimentally, demonstrating their efficacy in guiding synthetic efforts toward biologically relevant molecules.

The synthesis of 4-amino-4-(3-bromo-2-methylphenyl)butanoic acid itself presents an interesting challenge due to its complex structural features. Multi-step synthetic routes typically involve halogenation reactions on pre-formed aromatic precursors followed by selective functionalization at the butanoic acid moiety. Advances in catalytic methods have enabled more efficient and sustainable production processes, minimizing waste and improving yields. For example, transition-metal-catalyzed cross-coupling reactions have been employed to introduce the bromine atom onto the aromatic ring with high precision.

In conclusion, 4-amino-4-(3-bromo-2-methylphenyl)butanoic acid (CAS No. 1270332-65-4) represents a significant asset in modern pharmaceutical research due to its structural complexity and functional diversity. Its applications span across kinase inhibition, peptidomimetic design, and computational drug discovery, underscoring its importance as an intermediate molecule. As research continues to evolve, it is likely that new applications for this compound will emerge, further solidifying its role in advancing therapeutic development.